Cas no 133920-06-6 (6-Phenylhexyl Isothiocyanate)

• Product Name: 6-Phenylhexyl Isothiocyanate
• CAS No: 133920-06-6
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 179081
• PubChem ID: 114757
• Update Time: 2025-09-21

6-Phenylhexyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,(6-isothiocyanatohexyl)-
• 6-PHENYLHEXYL ISOTHIOCYANATE
• 6-isothiocyanatohexylbenzene
• Phenylhexyl isothiocyanate
• (6-Isothiocyanatohexyl)benzene
• Benzene,(6-isothiocyanatohexyl)
• FT-0621304
• PCB7WLT5ZX
• CHEMBL461242
• Q27452536
• SCHEMBL7809
• J-006454
• Benzene, (6-isothiocyanatohexyl)-
• 133920-06-6
• phenylhexylisothiocyanate
• CCRIS 6850
• PHENYLHEXYL ISOTHIOCYANATE, 6-
• UNII-PCB7WLT5ZX
• ALPHA-METHYL-P-[1-OXO-2-ISOINDOLINYL]-BENZENEACETICACID
• BDBM50073713
• DTXSID3021146
• DTXCID901146
• DB-369376
• PHITC
• 6-Phenylhexylisothiocyanate
• 6-Phenylhexyl Isothiocyanate

• Inchi： 1S/C13H17NS/c15-12-14-11-7-2-1-4-8-13-9-5-3-6-10-13/h3,5-6,9-10H,1-2,4,7-8,11H2
• InChI Key： VJNWEQGIPZMBMA-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.10800
• Monoisotopic Mass: 219.10817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 0.96
• Boiling Point: 346.1°Cat760mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.504
• PSA: 44.45000
• LogP: 3.89230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives